3-hydroxy-1-(2-methylbenzyl)-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C23H21NO3S
• Molecular Weight: 391.5 g/mol
• IUPAC Name: 3-hydroxy-1-[(2-methylphenyl)methyl]-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]indol-2-one
• InChI: InChI=1S/C23H21NO3S/c1-15-7-3-4-8-17(15)14-24-19-10-6-5-9-18(19)23(27,22(24)26)13-20(25)21-12-11-16(2)28-21/h3-12,27H,13-14H2,1-2H3
• InChI Key: RSRSPWONYMHLKM-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CN2C3=CC=CC=C3C(C2=O)(CC(=O)C4=CC=C(S4)C)O

Description

3-hydroxy-1-(2-methylbenzyl)-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. The compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

The mechanism of action of 3-hydroxy-1-(2-methylbenzyl)-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been suggested that the compound inhibits cancer cell growth by inducing cell cycle arrest and apoptosis. It has also been suggested that the compound exhibits anti-inflammatory and anti-bacterial activity by inhibiting the production of pro-inflammatory cytokines and enzymes.
Biochemical and Physiological Effects:
The compound has been shown to exhibit various biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis, anti-inflammatory and anti-bacterial activity. It has also been shown to exhibit antioxidant activity and to inhibit the activity of certain enzymes.

Advantages and Limitations for Lab Experiments

The compound has several advantages for use in lab experiments, including its synthetic accessibility, versatility, and potential applications in various fields. However, the compound also has limitations, including its low solubility in water and its potential toxicity.

Future Directions

There are several potential future directions for research on 3-hydroxy-1-(2-methylbenzyl)-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one. These include further studies on its mechanism of action, optimization of its synthetic route, and development of new derivatives with improved efficacy and selectivity. The compound could also be studied for its potential applications in other fields, such as organic electronics and catalysis.

Synthesis Methods

The synthesis of 3-hydroxy-1-(2-methylbenzyl)-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one has been achieved using several methods, including the use of microwave irradiation, solvent-free conditions, and multi-component reactions. The most commonly used method involves the reaction of 2-methylbenzaldehyde, 5-methylthiophene-2-carboxylic acid, and isatin with ethyl cyanoacetate in the presence of a catalyst.

Scientific Research Applications

The compound has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, the compound has shown promising results in inhibiting cancer cell growth and inducing apoptosis. It has also been studied for its potential as an anti-inflammatory and anti-bacterial agent. In drug discovery, the compound has been used as a scaffold for the development of new drugs with improved efficacy and selectivity. In material science, the compound has been studied for its potential applications in the development of organic semiconductors and optoelectronic devices.